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The Acoustic Landscape of Laughter: A Cross-
Cultural Comparison

Laughter, a ubiquitous non-verbal vocalization in human communication, is produced by
speakers of all known languages and cultures.[1][2] While the act of laughing is a universal
human behavior, the question of whether its acoustic structure varies across different cultural
contexts is a subject of ongoing scientific inquiry. This guide provides a comparative analysis of
the acoustic properties of laughter, drawing upon experimental data to explore both the
universal and culturally specific aspects of its sound. The primary distinction that emerges from
research is not between cultures, but between two fundamental types of laughter: spontaneous
and volitional.

Universal Acoustic Correlates of Laughter

Before exploring cultural nuances, it is essential to understand the basic acoustic parameters
researchers use to deconstruct laughter. These features provide a quantitative framework for
analyzing and comparing laughter sounds.
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o Fundamental Frequency (F0): Perceptually heard as pitch, FO is one of the most-studied
parameters. Laughter generally exhibits a much higher FO and a wider range than speech.[3]

« Intensity: This corresponds to the loudness of the laugh and can vary significantly within and
between laugh bouts.

o Duration: This includes the length of individual laugh "calls" or syllables and the overall
duration of a laugh bout (a series of calls on a single exhalation).

e Harmonics-to-Noise Ratio (HNR): This measurement quantifies the degree of periodicity or
tonality in a sound. A high HNR indicates a clear, voiced, song-like sound, while a low HNR
suggests a noisy, breathy, or voiceless sound.[3][4]

o Formant Frequencies: These are concentrations of acoustic energy around particular
frequencies in the vocal tract. While crucial for distinguishing vowels in speech, their role in
laughter is less about articulation and more related to the resonance of the vocal tract.

A Tale of Two Laughs: Spontaneous vs. Volitional

The most significant and universally recognized acoustic differences in laughter are found
between spontaneous (genuine, involuntary) and volitional (posed, voluntary) laughter.[3][5]
Spontaneous laughter is generated by an evolutionarily older vocal emotion system, while
volitional laughter is produced by the more modern speech production system.[2] This
distinction is critical because listeners from across the globe can reliably differentiate between
the two, suggesting the acoustic cues are universally consistent.[1][5][6][7]

Acoustic analysis has identified several key features that distinguish these two laughter types,
which are summarized in the table below.
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. Spontaneous ("Real") Volitional ("Fake")
Acoustic Parameter
Laughter Laughter
Higher mean FO and greater Tends to have a lower mean
Fundamental Frequency (FO0) o
variability.[3][5] F0.[8]
] Higher variability in loudness. Can have higher overall
Intensity (Loudness) o
[5] loudness but less variability.[5]
Often has fewer voiced Ratings are uniquely predicted
Voicing & HNR elements and can have more by HNR; can be perceived as

"noisy" or breathy qualities.[5] more nasal.[8]

Characterized by shorter
) o Tends to have longer, more
Duration individual laugh bursts or

regular call durations.
"calls".[5]

These differences are largely attributed to the level of physiological arousal associated with
genuine emotion. Spontaneous laughter is a more uncontrolled reaction, leading to higher pitch
and greater irregularity, features that are difficult to fake convincingly.[5]

Probing for Cultural Differences

While the spontaneous-volitional distinction appears universal, emerging evidence suggests
that more subtle acoustic variations may exist across cultures, particularly in volitional laughter.

The leading hypothesis is that since volitional laughter is produced by the speech system, it
can incorporate language-specific phonetic properties.[2] For instance, the characteristic vowel
sounds of a language might subtly color a person's posed laugh.

One study provided direct evidence for this by demonstrating that both Dutch and Japanese
listeners could determine whether a laugher was from their own cultural group or another at
rates better than chance.[9] This "in-group" advantage points to the existence of culturally
specific acoustic cues within the laughter signal.[9] However, the specific acoustic features that
enable this distinction are still under investigation.

To date, large-scale studies providing detailed quantitative tables of acoustic laughter
parameters (e.g., mean FO, intensity) across a wide range of diverse cultures are scarce in the
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scientific literature.[2][10] The available data focuses more on the universal perception of
laughter types and the acoustic cues that differentiate them.

Experimental Protocols

The investigation of laughter's acoustic properties across cultures typically follows a multi-stage
experimental protocol.

Methodology for Cross-Cultural Laughter Analysis

e Stimulus Collection:
o Participants: Recruit speakers from the different cultural and linguistic groups of interest.

o Eliciting Spontaneous Laughter: Participants, often in pairs of friends to promote natural
interaction, are recorded while watching humorous video clips.[7] The resulting laughter is
considered spontaneous.

o Eliciting Volitional Laughter: The same patrticipants are asked to laugh on command. This
provides samples of volitional, or posed, laughter.[7]

e Acoustic Analysis:
o Segmentation: Individual laugh bouts are extracted from the audio recordings.

o Feature Extraction: Using acoustic analysis software (e.g., Praat), key parameters are
measured for each laugh bout. These include duration, fundamental frequency (mean,
standard deviation), intensity (mean, max), harmonics-to-noise ratio, and formant
frequencies.[3][4][8]

o Perceptual Experiments:

o Participants: Recruit a new set of listeners from the same (and different) cultural groups as
the speakers.

o Task: Listeners hear the decontextualized laughter clips and are asked to perform tasks
such as:

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://royalsocietypublishing.org/rstb/article/377/1863/20210179/109021/Laughter-and-cultureLaughter-and-culture
https://www.researchgate.net/publication/363726487_Laughter_and_culture
https://www.sciencedaily.com/releases/2018/07/180728083607.htm
https://www.sciencedaily.com/releases/2018/07/180728083607.htm
https://www.isca-archive.org/speechprosody_2024/wang24b_speechprosody.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9383000/
https://discovery.ucl.ac.uk/id/eprint/1537625/1/Scott_Lavan_et_al_JONB_2015_accepted_version%20Extract.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245199?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

» Classifying the laugh as "real" or "fake" (spontaneous vs. volitional).[5][6]

» |dentifying if the laugher is from their own cultural group ("in-group™) or another ("out-
group”).[9]

» Rating the laughter on scales of positive or negative emotion (valence) and excitement
(arousal).[8]

 Statistical Analysis:

o The acoustic measurements are statistically analyzed to identify significant differences
between laughter types (spontaneous vs. volitional) and between cultural groups.

o Listener judgment data is analyzed for accuracy and to determine which acoustic features
best predict their perceptions.

Experimental Workflow Diagram

The following diagram illustrates the typical workflow for a cross-cultural acoustic and
perceptual study of laughter.
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Workflow for Cross-Cultural Laughter Research

In conclusion, the acoustic structure of laughter shows remarkable consistency across cultures,
primarily in the features that distinguish genuine, spontaneous laughter from its posed,
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volitional counterpart. These differences, rooted in arousal and vocal control, are reliably
perceived by listeners worldwide. While the broad strokes of laughter acoustics appear to be a
part of our shared human biology, subtle, culturally-specific signatures are present, most likely
carried in volitional laughs. Future research with larger, more diverse cultural samples will be
necessary to fully map the acoustic landscape of this universal expression of sociality and
emotion.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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